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Introduction

Ferronickel, an alloy of iron and nickel, is a significant primary source for nickel production.
Hydrometallurgical routes, particularly leaching processes, offer several advantages over
pyrometallurgical methods, including lower energy consumption and the potential for higher
selectivity and purity of the final nickel product. This document provides detailed application
notes and protocols for the principal leaching processes employed for nickel extraction from
ferronickel: atmospheric acid leaching, pressure acid leaching, ammoniacal leaching, and
bioleaching. The information is intended to guide researchers and professionals in the
selection, optimization, and implementation of these techniques.

l. Leaching Processes Overview

Nickel extraction from ferronickel primarily involves the selective dissolution of nickel from the
iron matrix. The choice of leaching process depends on various factors, including the
composition of the ferronickel, desired purity of the nickel product, economic considerations,
and environmental regulations.

» Atmospheric Acid Leaching: This process utilizes mineral acids, typically sulfuric acid, at
atmospheric pressure and elevated temperatures to dissolve nickel and iron. It is a relatively
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simple and cost-effective method.

o Pressure Acid Leaching (PAL): PAL employs higher temperatures and pressures, which
significantly enhances the leaching kinetics and nickel extraction efficiency, especially for
more refractory ferronickel alloys.

o Ammoniacal Leaching: In this process, an ammoniacal solution is used to selectively leach
nickel as a soluble nickel-ammine complex, leaving iron largely in the solid residue. This
method offers high selectivity for nickel over iron.

e Bioleaching: This emerging technology utilizes microorganisms, such as Acidithiobacillus
ferrooxidans, to facilitate the dissolution of metals. It is considered a more environmentally
friendly approach but typically has slower kinetics.

Il. Quantitative Data on Leaching Processes

The following tables summarize quantitative data from various studies on the different leaching
processes for nickel extraction from ferronickel, providing a basis for comparison.

Table 1: Effect of Sulfuric Acid Concentration on Nickel and Iron Extraction (Atmospheric

Leaching)
H2SO04 Ni Fe
. Temperatur . . .
Concentrati °C) Time (h) Extraction Extraction Source
e o

on (g/L) (%) (%)
>80 (after 7

100 80-95 8 - [1]
cycles)

120 85 8 - - [2]

190 80 2 - - [3]

Table 2: Effect of Temperature on Nickel Extraction (Atmospheric Acid Leaching)
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H2S04 Ni Fe
Temperatur . ) . .
°C) Concentrati  Time (h) Extraction Extraction Source
e o
on (g/L) (%) (%)
85 120 8 [2][4]
80 190 2 [3]
1.1-1.8 times
70-90 _ 2-6 [5]
Ni content
Table 3: Ammoniacal Leaching Parameters and Nickel Extraction
Ammonia ] ] ]
. Leaching Time Temperature Nickel
Concentration . . Source
(min) (°C) Extraction (%)
(M)
1.5 270 - 4 [6]
2.0 270 - 17 [6]
2.5 270 - 22 [6]
3.0 270 - 33 [6]

Table 4: Bioleaching of Nickel from Lateritic Ores using Acidithiobacillus ferrooxidans

Pulp Density Residence Nickel
) pH . Source
(%) Time (days) Extraction (%)
2 15 1.5-2.0 Max. Extraction [7]
5 15 1.5-2.0 Decreased [7]
10 15 1.5-2.0 Decreased [7]
20 15 1.5-2.0 Decreased [7]

lll. Experimental Protocols
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A. Protocol for Atmospheric Sulfuric Acid Leaching

This protocol describes a typical laboratory-scale experiment for the atmospheric leaching of
nickel from ferronickel powder using sulfuric acid.

1. Materials and Equipment:

o Ferronickel powder (e.g., 80-280 mesh)[5]
o Concentrated sulfuric acid (Hz2SOa4)

e Deionized water

o Heating mantle with magnetic stirrer

e Three-neck round-bottom flask

» Condenser

e Thermometer

e pH meter

« Filtration apparatus (e.g., Buchner funnel, filter paper)
e Drying oven

2. Procedure:

o Preparation of Leaching Solution: Prepare the desired volume of sulfuric acid solution with a
specific concentration (e.g., 100-190 g/L) by carefully adding concentrated H2SOa to
deionized water under constant stirring in a fume hood.[1][3]

e Leaching Setup: Assemble the leaching apparatus by placing the three-neck flask in the
heating mantle, fitting it with a condenser, a thermometer, and leaving one neck for sample
addition and withdrawal.

e Leaching Process:
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[e]

Add a known volume of the prepared sulfuric acid solution to the flask.

o

Heat the solution to the desired temperature (e.g., 80-95°C) while stirring.[1]

[¢]

Once the temperature is stable, add a pre-weighed amount of ferronickel powder to
achieve the desired solid-to-liquid ratio (e.g., 1:4 to 1:10).[5]

[¢]

Maintain the temperature and stirring for the specified reaction time (e.qg., 2-8 hours).[1][3]

e Solid-Liquid Separation: After the leaching period, turn off the heat and allow the slurry to
cool slightly. Filter the slurry to separate the pregnant leach solution (PLS) from the solid
residue.

e Washing: Wash the solid residue with deionized water to recover any remaining dissolved
nickel.

e Analysis: Analyze the PLS and the washing water for nickel and iron concentrations using
appropriate analytical techniques (e.g., Atomic Absorption Spectroscopy - AAS or Inductively
Coupled Plasma - ICP). Analyze the solid residue to determine the extent of leaching.

B. Protocol for Ammoniacal Leaching

This protocol outlines a laboratory procedure for the selective leaching of nickel from
ferronickel using an ammoniacal solution. This process is often preceded by a reduction roast
to enhance nickel metallization.

1. Materials and Equipment:

e Reduced ferronickel powder

o Ammonium hydroxide (NHsOH)

o Ammonium carbonate ((NH4)2CO3)
» Deionized water

o Sealed reaction vessel with stirring mechanism
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e Temperature control system
o Filtration apparatus

e Drying oven

2. Procedure:

o Preparation of Leaching Solution: Prepare the ammoniacal leaching solution by dissolving
ammonium carbonate in deionized water and then adding ammonium hydroxide to achieve
the desired concentrations (e.g., 1.5-3.0 M NH3).[6]

e Leaching Process:

o Add a known volume of the ammoniacal solution to the reaction vessel.

o

Add a pre-weighed amount of the reduced ferronickel powder to the vessel.

[¢]

Seal the vessel and commence stirring.

[e]

Maintain a constant temperature for the duration of the experiment.

[e]

The process is typically carried out under oxidizing conditions, which can be achieved by
sparging air or oxygen into the solution.

e Solid-Liquid Separation: After the specified leaching time, filter the slurry to separate the
nickel-rich pregnant liquor from the iron-containing residue.

e Washing: Wash the residue with a dilute ammoniacal solution to minimize nickel losses.

e Analysis: Analyze the pregnant liquor and the solid residue for nickel and iron content.

C. Protocol for Bioleaching using Acidithiobacillus
ferrooxidans

This protocol provides a general procedure for the bioleaching of nickel from ferronickel or
nickel-containing ores using the chemolithotrophic bacterium Acidithiobacillus ferrooxidans.
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. Materials and Equipment:
Ferronickel powder or finely ground nickeliferous ore
Acidithiobacillus ferrooxidans culture
9K nutrient medium
Sulfuric acid (for pH adjustment)
Shake flasks or bioreactor
Incubator shaker
Filtration apparatus
Microscope and cell counting equipment
. Procedure:

Activation of Bacterial Culture: Inoculate a sterile 9K medium with A. ferrooxidans and
incubate in a shaker at an appropriate temperature (e.g., 30°C) until a high cell density is
reached.

Bioleaching Setup:
o Sterilize the shake flasks or bioreactor.
o Add a specific volume of 9K medium to each flask/bioreactor.

o Adjust the initial pH to the optimal range for the bacteria (e.g., 1.5-2.0) using sulfuric acid.

[7]
Inoculation and Leaching:

o Add a known amount of the sterilized ferronickel powder to each flask to achieve the
desired pulp density (e.g., 2-20%).[7]

o |noculate the flasks with the activated A. ferrooxidans culture.
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o Incubate the flasks in a shaker at a constant temperature and agitation speed for the
duration of the experiment (e.g., 15 days or more).[7]

o Monitoring: Periodically monitor the pH, redox potential, and cell density.

o Sampling and Analysis: Withdraw samples at regular intervals, filter them, and analyze the
leachate for dissolved nickel and iron concentrations.

IV. Visualization of Workflows and Processes
A. General Leaching Process Workflow
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Caption: General workflow for nickel extraction from ferronickel via leaching.
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B. Atmospheric Acid Leaching Experimental Workflow
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Caption: Experimental workflow for atmospheric acid leaching of ferronickel.

C. Ammoniacal Leaching Signaling Pathway (Simplified)
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Caption: Simplified pathway of ammoniacal leaching of ferronickel.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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